L-dopachrome tautomerase (387-395)
Description
L-dopachrome tautomerase
Scientific Research Applications
Role in Oculocutaneous Albinism and Infantile Nystagmus
L-Dopachrome tautomerase (DCT) is critical in melanin synthesis, alongside tyrosinase (TYR) and tyrosinase-related protein 1 (TYRP1). Mutations in DCT have been linked to a spectrum of phenotypes ranging from isolated infantile nystagmus to oculocutaneous albinism (OCA). For instance, a study identified the missense mutation c.176G>T (p.Gly59Val) in DCT, causing partial or total loss of function. This mutation, along with two heterozygous truncating mutations, underscores DCT's role in pigmentation disorders (Volk et al., 2021). Another study on DCT variants in patients with albinism identified mutations such as a 14 bp deletion and c.118T>A p.(Cys40Ser), contributing to the understanding of DCT's impact on pigmentation and suggesting DCT as the gene for a new type of OCA, proposed as OCA8 (Pennamen et al., 2020).
Inflammation and Critical Illness
DCT, also studied under its other name, D-Dopachrome tautomerase (MIF-2), shows elevated levels in critically ill patients and is associated with disease severity and mortality. A study highlighted the prognostic value of MIF-2 in critically ill patients, showing that increased MIF-2 levels predict poor outcomes. This underscores MIF-2's potential as a novel marker for assessing prognosis in critical illness (Pohl et al., 2017).
Immune System Regulation
The MIF family, including DCT (MIF-2), plays a crucial role in regulating immune responses. Studies have shown that MIF and D-DT levels are significantly elevated in certain conditions, reflecting their involvement in immune system modulation. For example, high levels of MIF and D-DT have been observed in the context of early life, suggesting an important role for these cytokines during the neonatal period (Roger et al., 2017).
properties
sequence |
ANDPIFVVL |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
L-dopachrome tautomerase (387-395) |
Origin of Product |
United States |
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